N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide
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Description
N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C20H23N3O3S2 and its molecular weight is 417.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Metabolic Studies
Disposition and Metabolism in Humans
A novel orexin receptor antagonist, closely related structurally to the chemical compound , was studied for its disposition and metabolism in humans. The study by Renzulli et al. (2011) found that the compound was almost completely eliminated over a 9-day period, primarily via feces, with significant metabolism occurring through oxidation and subsequent rearrangements. This research highlights the compound's metabolic pathways and potential applications in insomnia treatment through orexin receptor antagonism (Renzulli et al., 2011).
Repellent Efficacy
Repellent Efficacy Against Aedes and Simulium
Debboun et al. (2000) evaluated the repellent efficacy of related piperidine compounds against Aedes communis and Simulium venustum. The study found that certain piperidine analogs provided significant protection against these vectors, indicating potential applications of related compounds in developing new repellents (Debboun et al., 2000).
Diagnostic and Therapeutic Research
Metabolism and Disposition of B-Cell Lymphoma-2 Inhibitor
Research into the metabolism and disposition of venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, provides insight into the potential therapeutic applications of structurally related compounds. Liu et al. (2017) explored the extensive metabolism of venetoclax, highlighting the role of enzymatic oxidation and the identification of major metabolites. Such studies are critical for understanding the pharmacokinetics and therapeutic efficacy of new drugs (Liu et al., 2017).
Environmental and Safety Applications
Perfluorinated Sulfonamides in Indoor Air
Shoeib et al. (2005) conducted a study on perfluorinated alkyl sulfonamides (PFASs) in indoor and outdoor air, shedding light on the occurrence and source strength of these compounds. This research is relevant to understanding the environmental impact and safety of related sulfonamide compounds used in consumer products (Shoeib et al., 2005).
Properties
IUPAC Name |
N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O3S2/c1-13-5-4-10-23(12-13)28(25,26)17-8-6-16(7-9-17)19(24)22-20-18(11-21)14(2)15(3)27-20/h6-9,13H,4-5,10,12H2,1-3H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQGCJZUFGCMONN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C(=C(S3)C)C)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.